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Compound of Interest

Compound Name: N-Hexanoyldihydrosphingosine

Cat. No.: B043511 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
N-Hexanoyldihydrosphingosine, also known as C6-dihydroceramide, is a bioactive

sphingolipid that plays a crucial role in various cellular processes. As a key signaling molecule,

it is involved in pathways regulating apoptosis, cell proliferation, and cellular stress responses.

Accurate and reproducible experimental results rely on the correct preparation and storage of

N-Hexanoyldihydrosphingosine stock solutions. These application notes provide a detailed

protocol for the preparation, storage, and handling of these solutions to ensure their stability

and efficacy in research and drug development settings.

Quantitative Data Summary
For ease of reference and comparison, the key quantitative data for N-
Hexanoyldihydrosphingosine and the preparation of its stock solutions are summarized in

the table below.
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Parameter Value Notes

Molecular Formula C24H49NO3

Molecular Weight 399.65 g/mol [1][2]
Use for all molarity

calculations.

CAS Number 171039-13-7[1][2]

Physical State Solid[2]

Recommended Solvent Dimethyl Sulfoxide (DMSO)

High-purity, anhydrous DMSO

is recommended to ensure

solubility and minimize

degradation.

Alternative Solvents Ethanol, Methanol

Solubility may be lower

compared to DMSO. Warming

may be required to fully

dissolve the compound.

Recommended Stock

Concentration
10 mM - 50 mM

A higher concentration stock

solution allows for smaller

volumes to be used in

experiments, minimizing

solvent effects.

Storage Temperature -20°C or colder[2]

Aliquoting is recommended to

avoid repeated freeze-thaw

cycles.

Purity >98%[2]

Experimental Protocol: Preparation of a 10 mM
Stock Solution in DMSO
This protocol outlines the step-by-step procedure for preparing a 10 mM stock solution of N-
Hexanoyldihydrosphingosine in DMSO.

Materials:
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N-Hexanoyldihydrosphingosine powder

Dimethyl Sulfoxide (DMSO), sterile, anhydrous, cell culture grade

Sterile, amber or opaque microcentrifuge tubes (e.g., 1.5 mL)

Calibrated precision balance

Calibrated micropipettes and sterile tips

Vortex mixer

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Procedure:

Equilibrate Reagents: Allow the N-Hexanoyldihydrosphingosine powder and DMSO to

come to room temperature before use. This prevents condensation of moisture, which can

affect the stability of the compound.

Calculate Required Mass: To prepare 1 mL of a 10 mM stock solution, calculate the mass of

N-Hexanoyldihydrosphingosine required using the following formula:

Mass (mg) = Molarity (mol/L) * Volume (L) * Molecular Weight ( g/mol ) * 1000 (mg/g)

Mass (mg) = 0.010 mol/L * 0.001 L * 399.65 g/mol * 1000 mg/g = 3.9965 mg

Therefore, weigh out approximately 4.0 mg of N-Hexanoyldihydrosphingosine powder.

Weighing the Compound: Using a calibrated precision balance, carefully weigh the

calculated amount of N-Hexanoyldihydrosphingosine powder. Tare the balance with a

clean, sterile microcentrifuge tube before adding the powder.

Dissolving the Compound:

Add the appropriate volume of anhydrous DMSO to the microcentrifuge tube containing

the weighed powder. For a 10 mM solution with 4.0 mg of powder, you would add 1 mL of

DMSO.
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Cap the tube securely and vortex thoroughly for 1-2 minutes until the powder is completely

dissolved.

Visually inspect the solution to ensure there are no undissolved particles. If necessary,

gentle warming in a 37°C water bath for a few minutes can aid dissolution.

Aliquoting and Storage:

To avoid repeated freeze-thaw cycles that can degrade the compound, it is highly

recommended to aliquot the stock solution into smaller, single-use volumes (e.g., 20 µL or

50 µL) in sterile, amber or opaque microcentrifuge tubes.

Clearly label each aliquot with the compound name, concentration (10 mM), solvent

(DMSO), and the date of preparation.

Store the aliquots at -20°C or colder for long-term storage.

Preparation of Working Solutions
To prepare a working solution, thaw a single aliquot of the stock solution at room temperature.

Dilute the stock solution to the desired final concentration using sterile cell culture medium or

an appropriate buffer for your experiment.

Important Considerations:

Solvent Toxicity: The final concentration of DMSO in the cell culture medium should be kept

as low as possible, typically below 0.5% (v/v), to avoid solvent-induced cytotoxicity.

Example Dilution: To prepare a 100 µM working solution in 1 mL of cell culture medium from

a 10 mM stock solution, you would perform a 1:100 dilution by adding 10 µL of the stock

solution to 990 µL of the medium. The final DMSO concentration would be 1%. To achieve a

lower DMSO concentration, a serial dilution approach is recommended.

Visualization of Experimental Workflow and
Signaling Pathway
Experimental Workflow Diagram
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Workflow for Preparing N-Hexanoyldihydrosphingosine Stock Solution
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Caption: Experimental workflow for stock solution preparation.
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Ceramide-Mediated Apoptosis Signaling Pathway

N-Hexanoyldihydrosphingosine, as a ceramide analog, is implicated in the ceramide-

mediated apoptosis pathway. External or internal cellular stress signals can lead to an

accumulation of intracellular ceramides. This accumulation can trigger a signaling cascade that

ultimately leads to programmed cell death.
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Ceramide-Mediated Apoptosis Pathway
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Caption: Simplified ceramide-mediated apoptosis pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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